2-(4-amino-2,3-dihydro-1H-isoindol-2-yl)propan-1-ol

• IUPAC Name: 2-(4-amino-1,3-dihydroisoindol-2-yl)propan-1-ol
• InChI: InChI=1S/C11H16N2O/c1-8(7-14)13-5-9-3-2-4-11(12)10(9)6-13/h2-4,8,14H,5-7,12H2,1H3
• InChI Key: HZDIFBMUSWOJHD-UHFFFAOYSA-N
• Canonical SMILES: CC(CO)N1CC2=C(C1)C(=CC=C2)N
• Molecular Formula: C11H16N2O
• Molecular Weight: 192.26 g/mol

Description

The compound “2-(4-amino-2,3-dihydro-1H-isoindol-2-yl)propan-1-ol” is a derivative of isoindoline. Isoindoline is a heterocyclic organic compound with a bicyclic structure, consisting of a six-membered benzene ring fused to a five-membered nitrogen-containing ring. The structure of isoindoline is similar to indoline, except that the nitrogen atom is in the 2 position instead of the 1 position of the five-membered ring.

Synthesis Analysis

The synthesis of isoindoline derivatives can be achieved by 1,2-addition of a nucleophile onto a bifunctional ε-benzoiminoenoates followed by intramolecular aza-Michael reaction. Another route involves [3+2] cycloaddition of the azomethine ylides (e.g. (CH2)2NR) to quinone in the presence of suitable catalysts. These methods have also been adapted to give chiral derivatives.

Molecular Structure Analysis

The molecular structure of isoindoline consists of a six-membered benzene ring fused to a five-membered nitrogen-containing ring. The nitrogen atom is in the 2 position of the five-membered ring.

Chemical Reactions Analysis

Isoindoline derivatives can undergo various chemical reactions due to the presence of the nitrogen atom and the fused ring structure. The exact chemical reactions that “2-(4-amino-2,3-dihydro-1H-isoindol-2-yl)propan-1-ol” can undergo would depend on the specific conditions and reagents used.

Scientific Research Applications

Antiviral Activity

• Researchers have explored the antiviral potential of indole derivatives. For instance:
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Antimicrobial Properties

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Mechanism of Action

Target of Action

Similar compounds such as imidazole and indole derivatives have been found to bind with high affinity to multiple receptors , which could suggest a similar behavior for this compound.

Mode of Action

It can be inferred from related compounds that it may interact with its targets, leading to changes in cellular processes .

Biochemical Pathways

Similar compounds have been found to possess various biological activities, affecting a broad range of biochemical pathways .

Pharmacokinetics

Similar compounds are known to be highly soluble in water and other polar solvents , which could suggest good bioavailability for this compound.

Result of Action

Similar compounds have been found to possess various biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .

Action Environment

Similar compounds are known to be stable under a variety of conditions .